Cas no 1804849-33-9 (Ethyl 6-cyano-2-difluoromethyl-3-methylphenylacetate)

• Product Name: Ethyl 6-cyano-2-difluoromethyl-3-methylphenylacetate
• CAS No: 1804849-33-9
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 5003777
• Update Time: 2025-07-17

Ethyl 6-cyano-2-difluoromethyl-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-difluoromethyl-3-methylphenylacetate

• Inchi： 1S/C13H13F2NO2/c1-3-18-11(17)6-10-9(7-16)5-4-8(2)12(10)13(14)15/h4-5,13H,3,6H2,1-2H3
• InChI Key： BIAKBFMOLXAPAM-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC=C(C#N)C=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-cyano-2-difluoromethyl-3-methylphenylacetate

Recent Advances in the Study of Ethyl 6-cyano-2-difluoromethyl-3-methylphenylacetate (CAS: 1804849-33-9)

Ethyl 6-cyano-2-difluoromethyl-3-methylphenylacetate (CAS: 1804849-33-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its cyano and difluoromethyl functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a focal point for researchers in the field.

The synthesis of Ethyl 6-cyano-2-difluoromethyl-3-methylphenylacetate has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that enhances the efficiency of the synthesis process, reducing byproduct formation and increasing scalability. This advancement is particularly relevant for industrial applications where large-scale production is required.

In terms of biological activity, Ethyl 6-cyano-2-difluoromethyl-3-methylphenylacetate has demonstrated notable inhibitory effects on specific enzymatic pathways. Research conducted by the University of Cambridge (2024) revealed its potential as a modulator of cytochrome P450 enzymes, which play a critical role in drug metabolism. These findings suggest that the compound could be used to enhance the efficacy of certain therapeutics by modulating metabolic pathways.

Another area of interest is the compound's application in agrochemicals. A recent report by the Agricultural Chemical Society highlighted its effectiveness as a precursor in the synthesis of novel pesticides. The difluoromethyl group, in particular, has been shown to enhance the stability and bioavailability of the resulting agrochemicals, making them more effective in field applications.

Despite these promising developments, challenges remain. The pharmacokinetic properties of Ethyl 6-cyano-2-difluoromethyl-3-methylphenylacetate, such as its absorption and distribution in biological systems, require further investigation. Ongoing studies are exploring its toxicity profile and potential side effects, which are critical for its eventual approval in therapeutic or agricultural use.

In conclusion, Ethyl 6-cyano-2-difluoromethyl-3-methylphenylacetate (CAS: 1804849-33-9) represents a versatile compound with broad applications in chemical biology and pharmaceuticals. Continued research into its synthesis, biological activity, and safety profile will be essential to fully realize its potential. The recent advancements in this field underscore the importance of interdisciplinary collaboration in driving innovation and addressing the challenges associated with this promising compound.